Cas no 100368-97-6 (6-methoxy-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6-methoxy-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 100368-97-6
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD19348175
• CID: 5607633
• PubChem ID: 82125615
• Update Time: 2025-10-29

6-methoxy-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-6-methoxy-3,3-dimethyl-
• 1,2,3,4-Tetrahydro-6-methoxy-3,3-dimethylisoquinoline
• 6-methoxy-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline
• EN300-8611124
• 100368-97-6

• MDL： MFCD19348175
• Inchi： 1S/C12H17NO/c1-12(2)7-10-6-11(14-3)5-4-9(10)8-13-12/h4-6,13H,7-8H2,1-3H3
• InChI Key： STRYGVAUUKVJRU-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(OC)C=C2)CC(C)(C)N1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.982±0.06 g/cm3(Predicted)
• Boiling Point: 291.8±40.0 °C(Predicted)
• pka: 10.14±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6-methoxy-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline

Professional Introduction to Compound with CAS No. 100368-97-6 and Product Name: 6-methoxy-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline

The compound with the CAS number 100368-97-6 and the product name 6-methoxy-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline represents a significant area of interest in the field of chemical biology and pharmaceutical research. This tetrahydroisoquinoline derivative has garnered attention due to its unique structural features and potential biological activities. Tetrahydroisoquinolines (THIs) are a class of heterocyclic compounds that are widely recognized for their involvement in various pharmacological processes, including the modulation of neurotransmitter systems and the development of novel therapeutic agents.

6-methoxy-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline is characterized by its methoxy and dimethyl substituents, which contribute to its distinct chemical properties and biological interactions. The presence of these functional groups enhances its solubility and binding affinity to specific biological targets. Recent studies have highlighted the compound's potential in the development of drugs targeting neurological disorders. For instance, research has demonstrated that derivatives of tetrahydroisoquinolines can interact with monoamine transporters and receptors, making them promising candidates for treating conditions such as depression and Parkinson's disease.

The synthesis of 6-methoxy-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline involves a series of well-established organic reactions that are optimized for high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the tetrahydroisoquinoline core. Subsequent functionalization steps introduce the methoxy and dimethyl groups at specific positions on the ring structure. Advanced synthetic methodologies, including catalytic hydrogenation and protecting group strategies, are employed to ensure the structural integrity of the final product.

In terms of biological activity, 6-methoxy-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline has shown intriguing properties in preclinical studies. Its ability to modulate neurotransmitter levels suggests that it could be a valuable tool for investigating the mechanisms underlying various neurological disorders. Furthermore, its structural similarity to known bioactive molecules makes it a versatile scaffold for drug discovery. Researchers are exploring its potential as an intermediate in the synthesis of more complex derivatives that may exhibit enhanced pharmacological effects.

The pharmacokinetic profile of 6-methoxy-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline is another critical aspect that has been extensively studied. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary data indicate that it exhibits moderate bioavailability and a reasonable half-life in animal models. These findings are crucial for designing clinical trials and predicting human pharmacokinetic behavior.

Recent advancements in computational chemistry have further accelerated the study of 6-methoxy-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. This approach has been particularly useful in identifying potential binding sites on proteins and enzymes relevant to neurological disorders. By integrating experimental data with computational insights, scientists can refine their understanding of the compound's mechanism of action.

The safety profile of 6-methoxy-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline is another area of focus. Rigorous toxicological studies are conducted to assess its potential side effects and determine safe dosage ranges. These studies include acute toxicity tests as well as chronic exposure assessments in animal models. The results from these studies provide essential information for guiding clinical development and ensuring patient safety.

The future directions for research on 6-methoxy-3，dimethyltetrahydropyridoindole derivative are promising. Ongoing studies aim to explore its efficacy in treating specific neurological conditions by further optimizing its chemical structure. Additionally， researchers are investigating novel synthetic routes that could improve yield and reduce costs， making it more accessible for industrial applications。 Collaborative efforts between academic institutions， pharmaceutical companies， and regulatory agencies will be crucial in advancing this field.